Decanal - d2

Specification

• CAS No.: 1335435-55-6
• Molecular Formula: C10H18D2O
• Molecular Weight: 158.28

Introduction

Chemical Structure and Properties

Molecular Structure

Decanal-d2 maintains the carbon skeleton of regular decanal but incorporates two deuterium atoms. Its molecular formula is C10H18D2O, compared to the C10H20O formula of non-deuterated decanal. The molecular weight of decanal-d2 is approximately 158.28 g/mol, slightly higher than the 156.2652 g/mol of regular decanal due to the additional neutrons in the deuterium atoms. The compound features a ten-carbon chain with an aldehyde functional group (CHO) at one end. The precise positioning of the deuterium atoms can vary depending on the synthesis method employed, though they are typically positioned at the carbon adjacent to the aldehyde group.

Physical Properties

Decanal-d2 presents as a colorless to pale yellow liquid at room temperature, similar to its non-deuterated counterpart. While specific physical data for decanal-d2 is limited in the available literature, it likely shares many properties with regular decanal while exhibiting subtle differences due to the deuterium isotope effect. Regular decanal has a distinctive fatty, waxy odor reminiscent of orange peels. The deuterated version likely maintains a similar olfactory profile, though potentially with slight variations.

Based on the properties of regular decanal and known deuterium effects, the following table presents estimated physical properties of decanal-d2:

Property	Decanal-d2 (Estimated)	Regular Decanal	Notes
Physical state	Colorless to pale yellow liquid	Colorless to pale yellow liquid	Similar physical appearance
Molecular weight	158.28 g/mol	156.2652 g/mol	Increased due to deuterium
Boiling point	Slightly higher than 207-209°C	207-209°C	Deuteration typically raises boiling point
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in ethanol and ether	Similar solubility profile
Density	Slightly higher than regular decanal	~0.83 g/cm³	Deuteration increases density

Chemical Properties

The deuterium labeling provides a unique mass spectral fragmentation pattern, making decanal-d2 readily distinguishable from non-deuterated decanal in mass spectrometric analysis. This property is fundamental to its application as an internal standard in analytical procedures.

Applications

Analytical Chemistry Applications

The primary application of decanal-d2 is as an internal standard in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) analyses. Internal standards are essential for achieving accurate quantification in analytical methods, as they account for variations in sample preparation, injection, and instrument response.

Decanal-d2 serves as an excellent internal standard for several reasons:

• Chemical similarity to non-deuterated aldehydes allows it to behave similarly during sample preparation and analysis

• Distinct mass spectral profile due to deuterium labeling enables clear differentiation from analytes of interest

• Stability under typical analytical conditions ensures reliable performance

In GC-MS methods for volatile organic compounds analysis, compounds like decanal-d2 can be used alongside other deuterated internal standards such as fluorobenzene, chlorobenzene-d5, and 1,4-dichlorobenzene-d4. The selection of appropriate internal standards depends on the specific compounds being analyzed and their retention times.

Research Applications

Beyond its analytical utility, decanal-d2 finds application in various research contexts:

• Metabolic studies: The deuterium labeling allows researchers to track the fate of the compound through metabolic pathways

• Reaction mechanism investigations: Kinetic isotope effects can provide valuable insights into reaction mechanisms

• Structural studies: Deuterated compounds are useful in spectroscopic analyses, including nuclear magnetic resonance (NMR) studies

Comparison with Similar Compounds

Decanal-d2 belongs to a family of fatty aldehydes and shares structural similarities with several related compounds. Understanding these relationships provides context for its properties and applications.

Compound	Molecular Formula	Key Differences from Decanal-d2	Notable Features
Decanal	C₁₀H₂₀O	No deuterium atoms	Standard aldehyde, used in fragrance industry
Nonanal	C₉H₁₈O	One carbon shorter, no deuterium	Commonly found in nature
Undecanal	C₁₁H₂₂O	One carbon longer, no deuterium	Used in perfumery
Decanal-d (mono-deuterated)	C₁₀H₁₉DO	Contains only one deuterium atom	Less common internal standard
Decanoic acid	C₁₀H₂₀O₂	Carboxylic acid instead of aldehyde	Different functional group chemistry

The deuteration of decanal to create decanal-d2 alters its chromatographic retention time slightly compared to regular decanal, though the effect is minimal. More significantly, the mass spectrum shows characteristic shifts in molecular ion and fragment peaks, typically showing a +2 m/z shift for fragments containing the deuterium atoms.